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Compound of Interest

Compound Name: 1-Dodecene, 12-iodo-

Cat. No.: B12545230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Dodecene, 12-iodo-, a specialty
chemical with potential applications in organic synthesis and drug development. Due to its lack
of commercial availability from major chemical suppliers, this guide focuses on a feasible
synthetic route, physical and chemical properties of the target compound and its precursors,
and detailed experimental considerations.

Commercial Availability

A thorough search of commercial chemical databases and supplier catalogs indicates that 1-
Dodecene, 12-iodo- (CAS Number not assigned) is not a stock chemical and is unavailable for
direct purchase. Researchers requiring this compound will need to pursue custom synthesis.
The logical precursor for this synthesis, 12-bromo-1-dodecene, is also a specialty chemical,
though it is available from some custom synthesis providers. The more readily available
starting material for the synthesis of these C12 functionalized alkenes is 1-dodecene.

Physicochemical Data

The following table summarizes the key physicochemical properties of the readily available
starting material, 1-dodecene, the key intermediate, 12-bromo-1-dodecene, and the target
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compound, 1-Dodecene, 12-iodo-. Data for the iodo- compound are estimated based on the

properties of similar long-chain alkyl iodides.

12-Bromo-1- 1-Dodecene, 12-
Property 1-Dodecene .
dodecene iodo-
CAS Number 112-41-4 99828-63-4 Not Assigned
Molecular Formula Ci2H24 Ci2H23Br Ci2H2sl
Molecular Weight (
168.32 247.22 294.22
g/mol)
Colorless to pale
o Colorless to pale o
Appearance Colorless liquid o yellow liquid
yellow liquid
(Expected)
Boiling Point (°C) 213-216 ~277 (Predicted) ~310 (Predicted)
Melting Point (°C) -35 N/A N/A
Density (g/mL at )
0.758 ~1.05 ~1.23 (Estimated)
20°C)
Insoluble in water; Insoluble in water; Insoluble in water;
Solubility soluble in ethanol, soluble in organic soluble in organic

ether, acetone.

solvents.

solvents.

Proposed Synthesis Workflow

The most practical approach for the synthesis of 1-Dodecene, 12-iodo- is a two-step process

starting from the commercially available 1-dodecene. The first step involves the anti-

Markovnikov hydrobromination of 1-dodecene to yield 12-bromo-1-dodecene. The subsequent

step is a Finkelstein reaction to substitute the bromine atom with iodine.
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/Step 1: Anti-Markovnikov Hydrobromination\
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Proposed two-step synthesis of 1-Dodecene, 12-iodo- from 1-dodecene.
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Experimental Protocols

Step 1: Synthesis of 12-Bromo-1-dodecene (Anti-
Markovnikov Hydrobromination)

This procedure is adapted from established methods for the anti-Markovnikov addition of HBr
to terminal alkenes.

Materials:

1-Dodecene (1.0 eq)

Hydrobromic acid (48% aqueous solution, excess)

Azobisisobutyronitrile (AIBN) or other radical initiator (catalytic amount)

Anhydrous solvent (e.g., hexane or heptane)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-
dodecene in the anhydrous solvent.

Add the radical initiator (e.g., AIBN).

Slowly add an excess of 48% hydrobromic acid.

Heat the reaction mixture to reflux (typically 80-90 °C) and maintain for several hours.
Monitor the reaction progress by TLC or GC.

After completion, cool the mixture to room temperature and transfer to a separatory funnel.
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» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by vacuum distillation to obtain 12-bromo-1-dodecene.

Step 2: Synthesis of 1-Dodecene, 12-iodo- (Finkelstein
Reaction)

This is a classic SN2 reaction where the bromide is exchanged for an iodide.[1][2] The reaction
is driven to completion by the precipitation of sodium bromide in acetone.

Materials:

e 12-Bromo-1-dodecene (1.0 eq)

e Sodium iodide (Nal, 1.5 - 3.0 eq)

¢ Anhydrous acetone

o Diethyl ether or other extraction solvent

» Deionized water

e Anhydrous sodium thiosulfate

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e Dissolve 12-bromo-1-dodecene in anhydrous acetone in a round-bottom flask equipped with
a reflux condenser and a magnetic stirrer.

e Add sodium iodide to the solution.
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» Heat the mixture to reflux and maintain for 12-24 hours. A white precipitate of sodium
bromide will form as the reaction progresses.[1][2]

e Monitor the reaction by TLC or GC until the starting material is consumed.

e Cool the reaction mixture to room temperature and filter to remove the precipitated sodium
bromide.

o Evaporate the acetone under reduced pressure.

o Dissolve the residue in diethyl ether and wash with water and a dilute solution of sodium
thiosulfate (to remove any residual iodine).

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude 1-Dodecene, 12-iodo-.

» Further purification can be achieved by column chromatography on silica gel if necessary.

Finkelstein Reaction Mechanism

The Finkelstein reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

Nucleophilic Attack R-1
\r ——————————— —IL//'

Click to download full resolution via product page

The Sp2 mechanism of the Finkelstein reaction.

Safety Considerations

¢ 1-Dodecene: Combustible liquid. May be fatal if swallowed and enters airways. Causes skin
and eye irritation.[3]
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e 12-Bromo-1-dodecene: Handle with care as with all alkyl bromides, which are generally
irritants and may have lachrymatory effects.

e 1-Dodecene, 12-iodo-: Alkyl iodides are typically more reactive than the corresponding
bromides and chlorides and can be light-sensitive. Store in a cool, dark place.

» Hydrobromic acid: Corrosive and causes severe skin burns and eye damage. Work in a well-
ventilated fume hood and wear appropriate personal protective equipment (PPE).

e Acetone: Highly flammable liquid and vapor.
e Sodium iodide: May cause skin and eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use and perform a
thorough risk assessment for all experimental procedures.

This technical guide provides a starting point for researchers interested in the synthesis and
application of 1-Dodecene, 12-iodo-. The provided protocols may require optimization based
on laboratory conditions and available equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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